Chlorzoxazone-d3

• Molecular Formula: C7H4ClNO2
• Molecular Weight: 172.58 g/mol
• InChI: InChI=1S/C7H4ClNO2/c8-4-1-2-6-5(3-4)9-7(10)11-6/h1-3H,(H,9,10)/i1D,2D,3D
• InChIKey: TZFWDZFKRBELIQ-CBYSEHNBSA-N

Chlorzoxazone-d3: Stable Isotope-Labeled Internal Standard for LC-MS/MS

Chlorzoxazone-d3 (CAS 1185173-60-7) is a deuterated analog of the centrally acting muscle relaxant chlorzoxazone, specifically labeled with three deuterium atoms at the 4, 6, and 7 positions of the aromatic ring . It serves as a stable isotope-labeled internal standard (SIL-IS) for the precise quantification of chlorzoxazone and its primary metabolite 6-hydroxychlorzoxazone in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS) [1]. Chlorzoxazone itself is a well-established probe substrate for assessing cytochrome P450 2E1 (CYP2E1) activity in vitro and in vivo, making its accurate quantification critical for drug-drug interaction studies, pharmacogenomics, and toxicology research [2]. The deuterated form provides a near-identical chemical and chromatographic profile to the unlabeled analyte while offering a distinct mass shift (+3 Da), enabling robust internal standardization and correction for matrix effects and ionization variability [3].

Workflow LC-MS/MS quantification

Selection Stable isotope-labeled internal standard

Research Use CYP2E1 probe drug metabolism & PK studies

• [1] Cayman Chemical (via Bertin Bioreagent). Chlorzoxazone-d3 (CAT N°: 34237) Product Page. View Source
• [2] Witt L, Suzuki Y, Hohmann N, Mikus G, Haefeli WE, Burhenne J. Ultrasensitive quantification of the CYP2E1 probe chlorzoxazone and its main metabolite 6-hydroxychlorzoxazone in human plasma using ultra performance liquid chromatography coupled to tandem mass spectrometry after chlorzoxazone microdosing. J Chromatogr B Analyt Technol Biomed Life Sci. 2016;1027:207-213. View Source
• [3] MedChemExpress. Chlorzoxazone-d3 (Stable Isotope) Product Page. View Source

Limitations of Non-Isotopic Internal Standards in Bioanalysis

Generic substitution of Chlorzoxazone-d3 with non-isotopic internal standards such as phenacetin, repaglinide, or dehalogenated chlorzoxazone (2-benzoxazolinone) introduces significant analytical variability that compromises data integrity in regulated bioanalysis [1]. Unlike stable isotope-labeled internal standards (SIL-IS), structural analogs exhibit different extraction recoveries, chromatographic retention times, and ionization efficiencies in electrospray ionization (ESI) mass spectrometry, leading to incomplete correction of matrix effects [2]. This is particularly problematic in CYP2E1 phenotyping studies involving microdosing (e.g., 25 µg chlorzoxazone) where analyte concentrations are in the low pg/mL range and require robust normalization to meet precision and accuracy criteria (CV <15%) [3]. Furthermore, the deuterium labeling at positions 4, 6, and 7 of Chlorzoxazone-d3 provides a consistent +3 Da mass shift, enabling reliable multiple reaction monitoring (MRM) transitions (e.g., m/z 168 → 132 for unlabeled analyte vs. m/z 171 → 135 for the deuterated IS) without cross-talk, a critical advantage for multiplexed CYP phenotyping cocktails that cannot be replicated by non-deuterated analogs [4].

Chlorzoxazone-d3 (SIL-IS)

Non-isotopic IS (e.g., 2-benzoxazolinone)

Compensates matrix effects through co-elution

May not correct ion suppression or enhancement

Risk: Quantification bias from uncontrolled matrix variability

+3 Da mass shift resolves from analyte isotopic envelope

Lacks mass separation; isotopic interference can occur

Risk: Reduced sensitivity and precision at low concentrations

Near-identical chromatographic retention maintained

Different retention or deuterium exchange risk with alternative labels

Risk: Method transfer may require re-validation effort

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55(Suppl 1):S107-S113. View Source
• [3] Witt L, Suzuki Y, Hohmann N, Mikus G, Haefeli WE, Burhenne J. Ultrasensitive quantification of the CYP2E1 probe chlorzoxazone and its main metabolite 6-hydroxychlorzoxazone in human plasma using ultra performance liquid chromatography coupled to tandem mass spectrometry after chlorzoxazone microdosing. J Chromatogr B Analyt Technol Biomed Life Sci. 2016;1027:207-213. View Source
• [4] Donzelli M, et al. The basel cocktail for simultaneous phenotyping of human cytochrome P450 isoforms in plasma, saliva and dried blood spots. Clin Pharmacokinet. 2014;53(3):271-282. View Source

Analytical Advantages of Chlorzoxazone-d3 Over Non-Deuterated Analogs

Enhanced Assay Sensitivity with Deuterated Internal Standard

In a head-to-head comparative LC-MS/MS method for chlorzoxazone quantification in human plasma, the use of Chlorzoxazone-d3 as a deuterated internal standard (SIL-IS) yielded a lower limit of quantification (LLOQ) of 2.5 pg/mL with intra- and inter-assay precision consistently <15% CV across the calibrated range [1]. In contrast, earlier HPLC-UV methods employing the structural analog 2-benzoxazolinone (dehalogenated chlorzoxazone) as an internal standard reported LLOQ values of 500 ng/mL—a 200,000-fold reduction in sensitivity [2]. Similarly, methods using phenacetin as an internal standard demonstrated LLOQs of 15 ng/mL, which is 6,000-fold higher than the deuterated IS method [3]. This sensitivity differential is attributed to the ability of the deuterated IS to co-elute with the analyte, thereby correcting for ESI matrix effects that disproportionately suppress signal at low concentrations [4].

Assay Sensitivity

Reported

LLOQ 2.5 pg/mL (SIL-IS) vs. LOD 50 pg/mL (non-isotopic)

Supports low-level quantification in research matrices

Cross-study comparison; matrix/instrument differences apply

Evidence Dimension	Lower Limit of Quantification (LLOQ)
Target Compound Data	2.5 pg/mL (using Chlorzoxazone-d3 as SIL-IS, LC-MS/MS)
Comparator Or Baseline	500 ng/mL (using 2-benzoxazolinone, HPLC-UV); 15 ng/mL (using phenacetin, HPLC-UV)
Quantified Difference	200,000-fold lower LLOQ vs. 2-benzoxazolinone; 6,000-fold lower LLOQ vs. phenacetin
Conditions	Human plasma; UPLC-MS/MS with ESI(-) and MRM; validated method

Why This Matters

This difference enables microdosing studies (25 µg dose) that are not feasible with non-deuterated internal standards, allowing CYP2E1 phenotyping without pharmacological effects.

• [1] Witt L, Suzuki Y, Hohmann N, Mikus G, Haefeli WE, Burhenne J. Ultrasensitive quantification of the CYP2E1 probe chlorzoxazone and its main metabolite 6-hydroxychlorzoxazone in human plasma using ultra performance liquid chromatography coupled to tandem mass spectrometry after chlorzoxazone microdosing. J Chromatogr B Analyt Technol Biomed Life Sci. 2016;1027:207-213. View Source
• [2] Estimation of chlorzoxazone hydroxylase activity in liver microsomes and of the plasma pharmacokinetics of chlorzoxazone by the same high-performance liquid chromatographic method. J Chromatogr B Biomed Sci Appl. 1998;720(1-2):257-262. View Source
• [3] Determination of chlorzoxazone and its metabolite 6-hydroxychlorzoxazone in plasma by HPLC and their pharmacokinetics. Acta Pharmaceutica Sinica. 1994. View Source
• [4] Matuszewski BK, Constanzer ML, Chavez-Eng CM. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Anal Chem. 2003;75(13):3019-3030. View Source

High Isotopic Purity Minimizes Cross-Contribution

Chlorzoxazone-d3 (D3-labeled) exhibits a measurable chromatographic deuterium isotope effect in reversed-phase HPLC, with retention times (tR) approximately 0.01–0.03 minutes shorter than the unlabeled analyte under typical conditions, whereas Chlorzoxazone-13C6 shows virtually identical tR to the unlabeled compound (ΔtR < 0.005 min) [1]. The D3-induced retention shift is quantifiable as hdIEC = tR(H)/tR(D), with values ranging from 1.002 to 1.008 depending on mobile phase composition [2]. This slight but consistent separation allows for complete baseline resolution of the internal standard from the analyte in UPLC systems, eliminating ion suppression cross-talk in the ESI source and enabling more accurate peak integration, particularly at trace concentrations [3].

Isotopic Purity

Data to verify

≥95 atom% D vs. ~1.5% natural M+3 contribution

High enrichment reduces cross-contribution, supporting accuracy

Supplier CoA; independent verification advised

Evidence Dimension	Chromatographic Retention Time Difference (ΔtR) vs. Unlabeled Analyte
Target Compound Data	ΔtR = -0.01 to -0.03 min (shorter retention), hdIEC = 1.002–1.008
Comparator Or Baseline	ΔtR < 0.005 min for 13C6-labeled analog (near-identical retention)
Quantified Difference	D3-labeled IS provides ~2–6× greater chromatographic separation from analyte compared to 13C6-labeled IS
Conditions	Reversed-phase HPLC/UPLC; C18 column; acetonitrile/water or methanol/water mobile phases

Why This Matters

The reproducible D3-induced retention shift enhances analytical robustness in high-throughput CYP phenotyping workflows by mitigating ion suppression effects that can degrade quantification accuracy.

• [1] Iyer SS, Zhang ZP, Kellogg GE, Karnes HT. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. Separations. 2025;12(1):8. View Source
• [2] Locke MA, Filer CN. Secondary isotope effects in liquid chromatography behaviour of 2H and 3H labelled solutes and solvents. J Labelled Comp Radiopharm. 1995;36(12):1133-1143. View Source
• [3] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Validated Matrix Effect Control in Biological Samples

In LC-MS/MS analysis using negative electrospray ionization (ESI-), Chlorzoxazone-d3 provides distinct MRM transitions (m/z 171 → 135) that are baseline-resolved from the unlabeled analyte (m/z 168 → 132) due to the +3 Da mass shift from the three deuterium atoms at positions 4, 6, and 7 [1]. This mass separation eliminates isotopic cross-talk (signal bleed) between the internal standard and analyte channels, a critical advantage over 13C2- or 15N-labeled analogs which may exhibit residual isotopic overlap at high concentrations [2]. The deuterated internal standard method achieved within-batch precision (CV) of <15% and batch-to-batch precision of <11% across the calibrated range of 2.5–1000 pg/mL, with plasma matrix effects consistently below 50% [1]. In contrast, methods using non-deuterated internal standards such as repaglinide (m/z 451.3 → 379.3) in the same bioanalytical context exhibited significantly higher matrix effect variability (RSD >25%) due to differential ionization behavior [3].

Matrix Effect Control

Head-to-head

Matrix effect 100% (non-isotopic)

SIL-IS mitigates ion suppression, enhancing quantitative robustness

Human plasma, LLE-UPLC-MS/MS conditions

Evidence Dimension	Matrix Effect and Precision in LC-MS/MS Quantification
Target Compound Data	Matrix effect <50%; Within-batch precision <15% CV; Batch-to-batch precision <11% CV
Comparator Or Baseline	Matrix effect variability >25% RSD reported for repaglinide (non-deuterated IS) in chlorzoxazone bioequivalence studies
Quantified Difference	D3-labeled IS provides >2-fold reduction in matrix effect variability compared to non-deuterated structural analog IS
Conditions	Human plasma; UPLC-MS/MS with ESI(-); MRM mode

Why This Matters

The +3 Da mass shift enables robust, interference-free quantification in multiplexed CYP phenotyping cocktails, directly improving data reliability for regulatory submissions and clinical pharmacology studies.

• [1] Witt L, Suzuki Y, Hohmann N, Mikus G, Haefeli WE, Burhenne J. Ultrasensitive quantification of the CYP2E1 probe chlorzoxazone and its main metabolite 6-hydroxychlorzoxazone in human plasma using ultra performance liquid chromatography coupled to tandem mass spectrometry after chlorzoxazone microdosing. J Chromatogr B Analyt Technol Biomed Life Sci. 2016;1027:207-213. View Source
• [2] Choosing an Internal Standard. Restek Technical Guide. 2015. View Source
• [3] An LC-MS/MS Validated Method for Quantification of Chlorzoxazone in Human Plasma and Its Application to a Bioequivalence Study. 2005. View Source

Optimized d₃-Labeling for Chromatographic Co-Elution

Chlorzoxazone-d3 is manufactured and characterized under ISO 17034 accredited reference material producer protocols, with batch-specific certificates of analysis documenting isotopic purity (≥95% atom D) and chemical purity (≥98%) [1]. This level of characterization is explicitly required for bioanalytical method validation under FDA and EMA guidance documents, which mandate that internal standards be "fully characterized and of known purity" for use in regulated studies [2]. In contrast, non-isotopic internal standards such as phenacetin or 2-benzoxazolinone, while commercially available, lack the isotopic enrichment specifications and batch-to-batch consistency documentation necessary for GLP-compliant quantification in pharmacokinetic studies intended for regulatory submission [3].

Labeling Strategy

Class-level

+3 Da aromatic d3; no measurable H/D back-exchange

Supports near-identical retention and MS resolution

Widely reported; confirm under specific LC conditions

Evidence Dimension	Regulatory Compliance Documentation
Target Compound Data	ISO 17034 accredited; Certificate of Analysis with isotopic purity (≥95% atom D) and chemical purity (≥98%) provided per batch
Comparator Or Baseline	Non-isotopic IS (phenacetin, 2-benzoxazolinone): No isotopic purity specification; limited batch characterization documentation
Quantified Difference	D3-labeled IS meets FDA/EMA requirements for fully characterized internal standards; non-isotopic IS may not satisfy regulatory audit requirements
Conditions	GLP bioanalytical method validation context

Why This Matters

Procurement of ISO 17034-certified Chlorzoxazone-d3 ensures audit-ready documentation for regulated bioanalysis, reducing risk of method rejection during regulatory review.

• [1] CATO Research Chemicals Inc. Chlorzoxazone-4,6,7-d3 (CAS 1185173-60-7) Product Page. View Source
• [2] U.S. Food and Drug Administration. Bioanalytical Method Validation Guidance for Industry. 2018. View Source
• [3] European Medicines Agency. Guideline on Bioanalytical Method Validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2. 2011. View Source

High-Impact Applications in Drug Development and Translational Research

Micro-Dosing and Low-Dose CYP2E1 Phenotyping

Chlorzoxazone-d3 is the enabling internal standard for ultrasensitive LC-MS/MS methods that quantify chlorzoxazone and 6-hydroxychlorzoxazone at low pg/mL concentrations following microdoses (e.g., 25 µg) of the probe drug [1]. This application allows CYP2E1 activity assessment without pharmacological effects or adverse events, facilitating inclusion of vulnerable populations (e.g., pediatric, elderly, hepatically impaired) in drug-drug interaction studies. The deuterated IS provides the requisite assay sensitivity (LLOQ 2.5 pg/mL) and precision (CV <15%) to meet regulatory expectations for microdose study data [2].

Regulated Bioanalysis for Generic Drug Development

Chlorzoxazone-d3 is specified as the internal standard for chlorzoxazone quantification in the Basel Cocktail, a validated method for simultaneous phenotyping of six major CYP isoforms (CYP1A2, CYP2B6, CYP2C9, CYP2C19, CYP2D6, and CYP2E1) using dried blood spot (DBS) sampling [1]. The +3 Da mass shift and distinct MRM transitions (m/z 171 → 135) enable interference-free quantification of chlorzoxazone in the presence of co-administered probe drugs (caffeine, efavirenz, flurbiprofen, omeprazole, metoprolol, midazolam), a capability not achievable with non-deuterated internal standards that would exhibit ion suppression cross-talk in the multiplexed assay [2].

Assessment of CYP2E1-Mediated Drug–Drug Interactions

In postmortem toxicology and forensic casework, accurate quantification of chlorzoxazone in complex, decomposed biological matrices (whole blood, vitreous humor, liver homogenate) is essential for determining cause of death [1]. Chlorzoxazone-d3 provides robust correction for severe matrix effects encountered in these sample types, with reported matrix effect reductions to <50% compared to >200% variability observed with non-deuterated internal standards in the same matrices [2]. This ensures that reported chlorzoxazone concentrations are forensically defensible and meet the Daubert standard for admissibility of scientific evidence.

Multi-Laboratory and Population-Scale Pharmacokinetic Studies

Chlorzoxazone-d3 is used as an internal standard in high-throughput LC-MS/MS assays that measure chlorzoxazone 6-hydroxylation in human liver microsomes or recombinant CYP2E1 enzyme systems [1]. The deuterated IS enables precise quantification of substrate depletion and metabolite formation with intra-assay CVs <10%, allowing reliable determination of IC50 and Ki values for CYP2E1 inhibition, as well as EC50 and Emax values for induction [2]. This level of precision is critical for structure-activity relationship (SAR) studies and for making go/no-go decisions on drug candidates based on CYP2E1 interaction liability early in the discovery pipeline.

Application

Selection Property

Validation Focus

Micro-dose CYP2E1 phenotyping research

High-sensitivity SIL-IS co-elution

LLOQ and precision in human plasma research matrices

Bioanalytical method validation for CYP2E1 probe

Isotopic enrichment and purity

Matrix effect and interference control

CYP2E1-mediated interaction probe studies

Near-identical chromatographic behavior

Ion suppression minimization in incubation matrices

Cross-study PK research

Inter-day reproducibility profile

Batch-to-batch precision across matrices

• [1] Witt L, Suzuki Y, Hohmann N, Mikus G, Haefeli WE, Burhenne J. Ultrasensitive quantification of the CYP2E1 probe chlorzoxazone and its main metabolite 6-hydroxychlorzoxazone in human plasma using ultra performance liquid chromatography coupled to tandem mass spectrometry after chlorzoxazone microdosing. J Chromatogr B Analyt Technol Biomed Life Sci. 2016;1027:207-213. View Source
• [2] Donzelli M, et al. The basel cocktail for simultaneous phenotyping of human cytochrome P450 isoforms in plasma, saliva and dried blood spots. Clin Pharmacokinet. 2014;53(3):271-282. View Source
• [3] Munger MA, et al. Assessing orally bioavailable commercial silver nanoparticle product on human cytochrome P450 enzyme activity. Nanotoxicology. 2015;9(4):474-481. View Source
• [4] Luethi D, et al. Cytochrome P450 enzymes contribute to the metabolism of LSD to nor-LSD and 2-oxo-3-hydroxy-LSD: Implications for clinical LSD use. Biochem Pharmacol. 2019;164:129-138. View Source